molecular formula C12H21NO4 B8718048 Ethyl 3-ethoxy-3-(pivaloylimino)propanoate

Ethyl 3-ethoxy-3-(pivaloylimino)propanoate

Cat. No.: B8718048
M. Wt: 243.30 g/mol
InChI Key: GTAQNULUHVMTBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 3-ethoxy-3-(pivaloylimino)propanoate is a useful research compound. Its molecular formula is C12H21NO4 and its molecular weight is 243.30 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H21NO4

Molecular Weight

243.30 g/mol

IUPAC Name

ethyl 3-(2,2-dimethylpropanoylimino)-3-ethoxypropanoate

InChI

InChI=1S/C12H21NO4/c1-6-16-9(8-10(14)17-7-2)13-11(15)12(3,4)5/h6-8H2,1-5H3

InChI Key

GTAQNULUHVMTBU-UHFFFAOYSA-N

Canonical SMILES

CCOC(=NC(=O)C(C)(C)C)CC(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 3-Ethoxy-3-iminopropanoate Hydrochloride (Preparation 118, 50 g, 0.256 mol) was suspended in dichloromethane (600 mL). The suspension was cooled to −15° C. and triethylamine (7.8 mL, 0.56 mol) followed by pivaloyl chloride (31.5 mL, 0.256 mol) were added. The reaction mixture was left for 18 hours at room temperature, then washed with water, dried over MgSO4, and evaporated. The residue was triturated with hexane. The resulting precipitate was filtered and dried to afford the title compound (44 g, 70%). Taken directly on to the next step.
Name
Ethyl 3-Ethoxy-3-iminopropanoate Hydrochloride
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
7.8 mL
Type
reactant
Reaction Step Two
Quantity
31.5 mL
Type
reactant
Reaction Step Three
Quantity
600 mL
Type
solvent
Reaction Step Four
Yield
70%

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